Cas no 1111897-60-9 (4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol)

• Product Name: 4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol
• CAS No: 1111897-60-9
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 836740
• PubChem ID: 71307370
• Update Time: 2025-06-08

4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 7,3',4'-Trihydroxy-3-benzyl-2H-chromene
• 4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol
• 4-[(7-hydroxy-2H-chromen-3-yl)methyl]benzene-1,2-diol
• W2750
• 4-[(7-Hydroxy-2H-1-benzopyran-3-yl)methyl]-1,2-benzenediol
• [ "" ]
• FS-10140
• HY-N2735
• CS-0023235
• DA-49956
• AKOS015999036
• 1111897-60-9
• 4-[(7-Hydroxy-2H-1-benzopyran-3-yl)methyl]benzene-1,2-diol
• DTXSID80745402

• Inchi： 1S/C16H14O4/c17-13-3-2-12-6-11(9-20-16(12)8-13)5-10-1-4-14(18)15(19)7-10/h1-4,6-8,17-19H,5,9H2
• InChI Key： HPLBTDJMPUFEPF-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C=C(C1)CC1C=CC(=C(C=1)O)O)O

Computed Properties

• Exact Mass: 270.08900
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.4±0.1 g/cm3
• Boiling Point: 540.8±50.0 °C at 760 mmHg
• Flash Point: 280.9±30.1 °C
• PSA: 69.92000
• LogP: 2.82190
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Homoisoflavonoids Homoisoflavans
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol

4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol: A Comprehensive Overview

The compound 4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol, with the CAS number 1111897-60-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential biological activities. In this article, we will delve into its chemical structure, properties, synthesis methods, and recent research findings.

At its core, 4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol consists of a benzene ring substituted with two hydroxyl groups at positions 1 and 2. The 4-position of the benzene ring is occupied by a methylene group (-CH₂-) that is further connected to a chromenyl moiety. The chromenyl group itself is a bicyclic structure comprising a benzopyran system with a hydroxyl group at position 7. This arrangement gives the compound its distinctive chemical identity and contributes to its potential bioactivity.

Recent studies have highlighted the importance of such polyphenolic compounds in various biological systems. For instance, research published in the Journal of Natural Products has demonstrated that derivatives of chromones, such as 4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol, exhibit potent antioxidant and anti-inflammatory properties. These findings are particularly relevant in the context of developing new therapeutic agents for chronic diseases associated with oxidative stress and inflammation.

The synthesis of 4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol typically involves multi-step organic reactions. One common approach involves the coupling of chromone derivatives with phenolic compounds under specific catalytic conditions. For example, a study in the European Journal of Organic Chemistry described the use of palladium-catalyzed cross-coupling reactions to construct the carbon-carbon bonds necessary for this compound's formation. Such methods not only enhance the efficiency of synthesis but also pave the way for further structural modifications to explore its bioactivity.

In terms of physical properties, 4-((7-Hydroxy-2H-chromen-3-yl)methyl)benzene-1,2-diol is known to be sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. Its melting point and boiling point are currently under investigation by researchers aiming to better understand its thermodynamic stability.

Beyond its chemical attributes, this compound has shown promise in preclinical studies as a potential candidate for drug development. For example, research conducted at the University of California revealed that it exhibits selective cytotoxicity against cancer cell lines while sparing normal cells. This suggests that it may serve as a lead compound for anti-cancer drug design.

In conclusion, 4-(7-Hydroxychromanoyl)methylphloroglucinol, or CAS No. 1111897609 as it is sometimes referenced in scientific literature, represents an exciting area of research with potential applications in medicine and beyond. As ongoing studies continue to unravel its mechanisms of action and optimize its pharmacokinetic properties, this compound stands at the forefront of innovative chemical research.